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Compound of Interest

Compound Name: FX-06

CAS No.: 88650-17-3

Cat. No.: B12784230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of FX-06, a

fibrin-derived peptide (Bβ15-42), in in vivo research models of ischemia-reperfusion injury and

hemorrhagic shock.

Introduction
FX-06 is a synthetic peptide with demonstrated protective effects in various models of tissue

injury, primarily by preserving endothelial barrier function and modulating inflammatory

responses. Its mechanism of action involves binding to vascular endothelial (VE)-cadherin, a

key component of endothelial cell-cell junctions. This interaction helps to stabilize the

endothelial barrier, reduce vascular leakage, and inhibit the transendothelial migration of

leukocytes to sites of injury. These properties make FX-06 a promising candidate for

investigation in conditions characterized by endothelial dysfunction, such as myocardial

infarction and systemic shock.
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The following tables summarize the reported dosages and administration routes of FX-06 in

various in vivo models.

Table 1: FX-06 Dosage and Administration in Preclinical Animal Models

Animal
Model

Condition Dosage
Administrat
ion Route

Vehicle
Key
Findings

Pig
Hemorrhagic

Shock
2.4 mg/kg

Intravenous

(IV) bolus

Phosphate

Buffered

Saline (PBS)

Improved

pulmonary

and

circulatory

function;

reduced

organ

damage.[1]

Pig
Ischemia/Rep

erfusion
2.4 mg/kg

Intravenous

(IV)
Not specified

Reduced

myocardial

infarct size.

Rat

Myocardial

Ischemia/Rep

erfusion

0.8 mg/kg
Intravenous

(IV)
Saline

Cardioprotect

ive effects.
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Population Condition Dosage
Administration
Route

Key Findings

Human

Acute ST-

segment

elevation

myocardial

infarction

400 mg total

dose

(administered as

two 200 mg IV

boluses 10

minutes apart)

Intravenous (IV)

bolus

Reduced

necrotic core

zone of the

infarct.[2]

Human COVID-19
2 x 200 mg per

day for 5 days
Intravenous (IV)

Investigational

for preventing

disease

progression.

Signaling Pathway
FX-06 exerts its effects by modulating the VE-cadherin signaling pathway at endothelial cell

junctions. Under inflammatory conditions, the binding of leukocytes to the endothelium triggers

signaling cascades that lead to the destabilization of these junctions, increasing vascular

permeability and allowing leukocyte transmigration into the surrounding tissue. FX-06
competitively binds to VE-cadherin, which is thought to prevent the disruptive signaling initiated

by inflammatory mediators and leukocyte adhesion. This helps to maintain the integrity of the

endothelial barrier. One of the key downstream effects of FX-06 binding is the inhibition of the

RhoA signaling pathway, which is involved in cytoskeletal changes that lead to the formation of

gaps between endothelial cells. By inhibiting RhoA, FX-06 helps to keep the endothelial barrier

intact.
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FX-06 Signaling Pathway

Extracellular Endothelial Cell

FX-06

VE-Cadherin

Binds to

Fyn
Promotes

Dissociation

Leukocyte

Disrupts
Association

Association

Endothelial Barrier Integrity
(Reduced Permeability & Leukocyte Transmigration)

Maintains

p190RhoGAPActivates RhoA-GTP (Active)Inactivates

RhoA-GDP (Inactive)

ROCK
Activates

Cytoskeletal RearrangementPromotes Endothelial Barrier Disruption
(Increased Permeability & Leukocyte Transmigration)
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Myocardial Ischemia-Reperfusion Protocol Workflow

Start

Anesthetize Rat

Induce Myocardial Ischemia
(LAD Ligation)

Prepare FX-06 Solution
(e.g., 0.8 mg/kg in Saline)

Administer FX-06 (IV Bolus)
Just Before Reperfusion

Initiate Reperfusion
(Remove Ligature)

Monitor Animal
(e.g., 24 hours)

Euthanize Animal

Endpoint Analysis
(Infarct Size, Biomarkers)

End
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Hemorrhagic Shock Protocol Workflow

Start

Anesthetize Mouse

Cannulate Artery

Induce Hemorrhagic Shock
(Blood Withdrawal to MAP 25-30 mmHg)

Prepare FX-06 Solution
(e.g., 2.4 mg/kg in PBS)

Administer FX-06 (IV Bolus)
at Onset of Resuscitation

Initiate Resuscitation
(Fluid/Blood Reinfusion)

Monitor Animal
(e.g., 4-24 hours)

Euthanize Animal

Endpoint Analysis
(Organ Function, Histology)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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